Cas no 2137761-17-0 (Cyclopropanesulfonamide, N-(2-amino-3,3,3-trifluoropropyl)-)

• Product Name: Cyclopropanesulfonamide, N-(2-amino-3,3,3-trifluoropropyl)-
• CAS No: 2137761-17-0
• MF: C₆H₁₁F₃N₂O₂S
• MW: 232.223950624466
• CID: 5279439
• Update Time: 2025-05-21

Cyclopropanesulfonamide, N-(2-amino-3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonamide, N-(2-amino-3,3,3-trifluoropropyl)-

• Inchi： 1S/C6H11F3N2O2S/c7-6(8,9)5(10)3-11-14(12,13)4-1-2-4/h4-5,11H,1-3,10H2
• InChI Key： JOJORARGQHJGFR-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N)C(F)(F)F)(=O)=O)CC1

Additional information on Cyclopropanesulfonamide, N-(2-amino-3,3,3-trifluoropropyl)-

Recent Advances in Cyclopropanesulfonamide, N-(2-amino-3,3,3-trifluoropropyl)- (CAS: 2137761-17-0) Research

Cyclopropanesulfonamide, N-(2-amino-3,3,3-trifluoropropyl)- (CAS: 2137761-17-0) is a novel chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane and trifluoropropyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of Cyclopropanesulfonamide, N-(2-amino-3,3,3-trifluoropropyl)- involves multi-step organic reactions, with an emphasis on optimizing yield and purity. A 2023 study published in the *Journal of Medicinal Chemistry* detailed a streamlined synthetic route that improved scalability while maintaining high enantiomeric purity. The researchers employed chiral auxiliaries and catalytic asymmetric synthesis to achieve the desired stereochemistry, which is critical for its biological activity.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzyme targets, such as proteases and kinases, which are implicated in various disease pathways. In vitro assays demonstrated its high binding affinity and selectivity, with IC50 values in the nanomolar range. Notably, its trifluoropropyl group enhances metabolic stability, addressing a common challenge in drug design.

In vivo studies using animal models have further validated its therapeutic potential. For instance, a recent preclinical trial highlighted its efficacy in reducing tumor growth in xenograft models of certain cancers, with minimal off-target effects. These findings suggest that Cyclopropanesulfonamide, N-(2-amino-3,3,3-trifluoropropyl)- could serve as a lead compound for oncology therapeutics.

Despite these advancements, challenges remain, including optimizing pharmacokinetic properties and assessing long-term safety profiles. Future research directions may explore structural derivatives to enhance bioavailability and reduce potential toxicity. Collaborative efforts between academia and industry will be pivotal in advancing this compound toward clinical trials.

In conclusion, Cyclopropanesulfonamide, N-(2-amino-3,3,3-trifluoropropyl)- represents a promising avenue in drug discovery, with its unique chemical structure and robust biological activity. Continued research will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.